Propionic acid (2,5-difluorophenyl) ester

• Molecular Formula: C9H8F2O2
• Molecular Weight: 186.15 g/mol
• IUPAC Name: (2,5-difluorophenyl) propanoate
• InChI: InChI=1S/C9H8F2O2/c1-2-9(12)13-8-5-6(10)3-4-7(8)11/h3-5H,2H2,1H3
• InChI Key: DNYSKDBUXVSNMK-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)OC1=C(C=CC(=C1)F)F

Description

Propionic acid (2,5-difluorophenyl) ester is a useful research compound. Its molecular formula is C9H8F2O2 and its molecular weight is 186.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

At 0° C.-5° C., a solution of 100 g of 2,5-difluorophenol in 66.5 g of pyridine is added dropwise in the course of 2 hours to a solution of 71.2 g of propionic acid chloride in 800 ml of toluene and stirring is then carried out at room temperature for a further hour. The reaction mixture is then diluted with ethyl acetate, washed twice with water and once with saturated sodium chloride solution and the organic phase is separated off, dried with sodium sulfate and concentrated by evaporation in vacuo. The crude product is processed further without further purification.